![molecular formula C13H22N2O4 B6149303 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid CAS No. 1824013-13-9](/img/no-structure.png)
1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid
Overview
Description
1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid, more commonly referred to as TBACA, is a synthetic organic compound that has been used in scientific research for a wide range of applications. TBACA is a versatile molecule with many potential uses, from drug development to industrial production.
Scientific Research Applications
TBACA has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in asymmetric synthesis, and as a chiral ligand in catalytic asymmetric hydrogenation. TBACA has also been used in the synthesis of drugs, such as the anticonvulsant drug gabapentin, and in the synthesis of industrial chemicals, such as the insecticide fipronil.
Mechanism of Action
TBACA is a versatile molecule that can be used in a variety of ways. Its mechanism of action depends on the application. For example, when used as a reagent in organic synthesis, TBACA acts as a nucleophile, attacking the electrophilic carbon of the substrate molecule. When used as a catalyst in asymmetric synthesis, TBACA acts as a chiral ligand, binding to the metal center and directing the stereoselectivity of the reaction.
Biochemical and Physiological Effects
TBACA has been studied for its potential biochemical and physiological effects. In vitro studies have shown that TBACA can inhibit the enzyme tyrosinase, which is involved in the production of melanin. In vivo studies in mice have shown that TBACA can reduce inflammation and improve the function of the immune system.
Advantages and Limitations for Lab Experiments
TBACA has several advantages for use in laboratory experiments. It is a versatile molecule that can be used in a variety of applications, from organic synthesis to drug development. It is also relatively stable under laboratory conditions and can be easily synthesized. However, TBACA also has some limitations. It is a relatively expensive molecule, and its synthesis requires the use of specialized equipment and techniques.
Future Directions
There are a number of potential future directions for the use of TBACA. It could be used in the development of new drugs, such as anti-cancer agents, or it could be used in the synthesis of new industrial chemicals, such as polymers or catalysts. It could also be used in the development of new materials, such as nanomaterials or biopolymers. Finally, TBACA could be used in the development of new analytical techniques, such as chiral chromatography or mass spectrometry.
Synthesis Methods
TBACA can be synthesized by a variety of methods. The most common method is the enantioselective synthesis of the tert-butyl ester of TBACA, which is then hydrolyzed to the free acid. This method involves the use of a chiral auxillary, such as a chiral amine or a chiral alcohol, to control the stereoselectivity of the reaction. Other methods include the direct synthesis of TBACA from the starting materials, the use of a chiral catalyst, and the use of a chiral template.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid' involves the protection of the azetidine-3-carboxylic acid group, followed by the addition of the azetidin-3-ylmethyl group. The tert-butoxycarbonyl (Boc) group is used as a protecting group for the carboxylic acid group. The synthesis is completed by deprotecting the Boc group to obtain the final product.", "Starting Materials": [ "Azetidine-3-carboxylic acid", "tert-Butyl chloroformate", "Azetidin-3-ylmethanol", "Triethylamine", "Dichloromethane", "Diisopropylethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting azetidine-3-carboxylic acid with tert-butyl chloroformate and triethylamine in dichloromethane to obtain the tert-butoxycarbonyl (Boc) protected azetidine-3-carboxylic acid.", "Step 2: Addition of the azetidin-3-ylmethyl group by reacting Boc-protected azetidine-3-carboxylic acid with azetidin-3-ylmethanol and diisopropylethylamine in dichloromethane to obtain the Boc-protected intermediate.", "Step 3: Deprotection of the Boc group by reacting the Boc-protected intermediate with hydrochloric acid in ethyl acetate to obtain the final product, 1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid.", "Step 4: Purification of the final product by washing with sodium bicarbonate solution and drying." ] } | |
CAS RN |
1824013-13-9 |
Product Name |
1-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)azetidine-3-carboxylic acid |
Molecular Formula |
C13H22N2O4 |
Molecular Weight |
270.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
